N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H20ClN3O2S/c1-2-17(23)22-9-7-21(8-10-22)15-6-5-13(12-14(15)19)20-18(24)16-4-3-11-25-16/h3-6,11-12H,2,7-10H2,1H3,(H,20,24)
• InChI Key: JRQQHLQWGHYTCE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=CS3)Cl
• Molecular Formula: C18H20ClN3O2S
• Molecular Weight: 377.9 g/mol

Description

N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-2-thiophenecarboxamide, commonly known as CCT018159, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized by scientists at the Cancer Research UK Cancer Therapeutics Unit, and has since been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential therapeutic uses.

Mechanism of Action

The mechanism of action of CCT018159 is not fully understood, but it is thought to target multiple signaling pathways involved in cancer cell growth and survival. Specifically, CCT018159 has been shown to inhibit the activity of several kinases, including AKT, mTOR, and PDK1, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that CCT018159 has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the migration and invasion of cancer cells. In addition, CCT018159 has been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of CCT018159 is its broad-spectrum activity against a range of cancer cell types. This makes it a potentially valuable tool for cancer research. However, one limitation of CCT018159 is its relatively low potency compared to other kinase inhibitors. This may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on CCT018159. One area of interest is the development of more potent analogs of CCT018159, which may have improved therapeutic potential. Another area of interest is the investigation of CCT018159 in combination with other cancer therapies, to determine whether it can enhance their effectiveness. Finally, there is potential for research on the use of CCT018159 in non-cancer applications, such as in the treatment of inflammatory diseases.

Scientific Research Applications

CCT018159 has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, prostate, lung, and colon cancer. In addition, CCT018159 has been shown to enhance the effectiveness of other cancer therapies, such as radiation and chemotherapy.